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Compound of Interest

Compound Name: Diallyldimethylammonium chloride

Cat. No.: B1216736

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diallyldimethylammonium chloride (DADMAC) is a quaternary ammonium salt with the
chemical formula C8H16NCI.[1][2] It is a versatile cationic monomer widely used in various
industrial and research applications due to its high charge density and water solubility.[3] This
guide provides an in-depth overview of DADMAC, focusing on its chemical properties, safety
data, and handling protocols to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties

DADMAC is typically supplied as a solid or an aqueous solution.[4] The solid form is a white to
pale yellow powder.[1] Key physical and chemical properties are summarized in the table below
for easy reference.
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Property Value Source
CAS Number 7398-69-8 [11[2]
EC Number 230-993-8 [2]
Molecular Formula C8H16CIN [11[2]
Molecular Weight 161.67 g/mol [1][2]
Appearance White to pale yellow powder [1]
Melting Point 140-148 °C [1]
Solubility Miscible in water [5]

Log Kow (LogP)

-2.49 (Estimated)

[5]

Autoignition Temperature

>200 °C

[5]

Safety Data Sheet Summary

A thorough understanding of the hazards associated with a chemical is paramount for safe

handling. The following tables summarize the key safety information for

Diallyldimethylammonium chloride based on available Safety Data Sheets (SDS).

H | Identificati | Classificati

Hazard Statement

Classification

Source

Acute Oral Toxicity

LD50 Oral - Rat - 3,093 mg/kg

[6]

Acute Dermal Toxicity

LDO Dermal - Rat - 3,247
mg/kg

[6]

Skin Corrosion/Irritation

Can produce chemical burns

[7]

Serious Eye Damage/Irritation

Causes severe eye damage;

risk of serious damage to eyes

[7]

Aquatic Toxicity

Very toxic to aquatic organisms

[7]
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Note: Hazard classifications can vary between suppliers and concentrations. Always refer to

the specific SDS for the product in use.

First Aid Measures

Exposure Route

First Aid Protocol

Source

Inhalation

Move person into fresh air. If
not breathing, give artificial
respiration. Consult a

physician.

[6]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician.

[6]

Eye Contact

Flush eyes with water as a
precaution. In case of
persistent irritation, consult a

physician.

[6]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water.

Consult a physician.

[6]

Fire-Fighting and Accidental Release Measures

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.chemicalbook.com/msds/diallyldimethylammonium-chloride.pdf
https://www.chemicalbook.com/msds/diallyldimethylammonium-chloride.pdf
https://www.chemicalbook.com/msds/diallyldimethylammonium-chloride.pdf
https://www.chemicalbook.com/msds/diallyldimethylammonium-chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Measure

Protocol

Source

Suitable Extinguishing Media

Use water spray, alcohol-
resistant foam, dry chemical or

carbon dioxide.

[6]

Personal Precautions for Spills

Use personal protective
equipment. Avoid dust
formation. Avoid breathing
vapors, mist, gas or dust.

Ensure adequate ventilation.

[6](8]

Environmental Precautions

Prevent further leakage or
spillage if safe to do so. Do not

let product enter drains.

[6]i8]

Containment and Cleaning Up

Pick up and arrange disposal
without creating dust. Sweep
up and shovel. Keep in
suitable, closed containers for

disposal.

[6]i8]

Experimental Protocols: Polymerization of DADMAC

One of the primary applications of DADMAC is in the synthesis of
poly(diallyldimethylammonium chloride) (PDADMAC), a cationic polyelectrolyte used as a

flocculant in water treatment. A general laboratory-scale protocol for the free-radical

polymerization of DADMAC is outlined below.

Objective: To synthesize PDADMAC from DADMAC monomer.

Materials:

» Diallyldimethylammonium chloride (DADMAC) solution (e.g., 65% in water)

e Initiator (e.g., ammonium persulfate)

o Deionized water
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» Nitrogen gas

e Reaction vessel with a stirrer, condenser, and nitrogen inlet

Methodology:

o A solution of DADMAC in deionized water is prepared in the reaction vessel.

e The solution is purged with nitrogen gas for at least 30 minutes to remove dissolved oxygen,
which can inhibit polymerization.

e The initiator is dissolved in a small amount of deionized water and added to the reaction
vessel.

e The reaction mixture is heated to a specific temperature (e.g., 60-80 °C) and stirred
continuously.

e The polymerization is allowed to proceed for a set period (e.g., 2-4 hours).
e The resulting polymer solution is then cooled to room temperature.

The following diagram illustrates the general workflow for this experimental procedure.
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Experimental Workflow: Synthesis of PDADMAC
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Caption: A flowchart of the key steps in the synthesis of Poly(DADMAC).

Applications and Logical Relationships
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DADMAC and its polymer, PDADMAC, have a wide range of applications stemming from their
cationic nature. The positive charge allows for effective interaction with negatively charged
particles.

Applications of Diallyldimethylammonium Chloride

Applications of Diallyldimethylammonium Chloride
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Caption: Relationship between DADMAC, PDADMAC, and its major applications.

Conclusion

Diallyldimethylammonium chloride is a valuable chemical with significant industrial and
research applications. A comprehensive understanding of its properties and adherence to strict
safety protocols are essential for its handling. This guide provides a foundational overview to
support researchers, scientists, and drug development professionals in the safe and effective
use of this compound. Always consult the specific Safety Data Sheet provided by the
manufacturer before use and wear appropriate personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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